Cas no 899974-66-4 (1-({3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)propan-2-ol)

• Product Name: 1-({3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)propan-2-ol
• CAS No: 899974-66-4
• MF: C₉H₁₄N₆O
• MW: 222.24706029892
• CID: 5491810
• Update Time: 2025-07-29

1-({3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)amino]propan-2-ol
• 1-({3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)propan-2-ol

• Inchi： 1S/C9H14N6O/c1-3-15-9-7(13-14-15)8(11-5-12-9)10-4-6(2)16/h5-6,16H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： YXOPNGJLHFCBAK-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2N(CC)N=NC2=1)C(O)C

Additional information on 1-({3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}amino)propan-2-ol

1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}amino)propan-2-ol: A Comprehensive Overview

1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}amino)propan-2-ol (CAS No. 899974-66-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EPTP, is a member of the triazolopyrimidine class of molecules and has been extensively studied for its potential therapeutic applications. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and recent research developments related to this compound.

The chemical structure of 1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}amino)propan-2-ol is characterized by a central triazolopyrimidine core linked to an amino propanol moiety. The triazolopyrimidine scaffold is a versatile platform that has been widely explored for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the amino propanol group adds further functional versatility to the molecule, enhancing its potential for drug development.

The synthesis of 1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}amino)propan-2-ol typically involves a multi-step process that begins with the formation of the triazolopyrimidine core. One common approach is to use a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazolo ring. Subsequently, the amino propanol moiety is introduced through an amine coupling reaction. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In terms of biological activities, 1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}amino)propan-2-ol has shown promising results in various preclinical studies. One of its most notable properties is its antiviral activity. Research has demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and assembly processes. These findings have sparked interest in exploring its potential as a broad-spectrum antiviral agent.

Beyond antiviral applications, 1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}amino)propan-2-ol has also been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Additionally, it has exhibited selective toxicity towards cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

The anti-inflammatory potential of 1-({3-ethyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-y l}amino)propan -2 - ol has also been explored . Research suggests that it can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses. These properties make it a potential therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Recent research developments have further expanded our understanding of the mechanisms underlying the biological activities of 1 - ({ 3 - ethyl - 3 H - 1 , 2 , 3 triazolo [ 4 , 5 - d ] pyrimidin - 7 - yl } amino ) propan - 2 - ol . For instance , studies have identified specific protein targets that are modulated by this compound , providing insights into its mode of action . Additionally , advances in computational modeling and high-throughput screening techniques have facilitated the identification of novel derivatives with enhanced potency and selectivity .

In conclusion , 1 - ({ 3 - ethyl - 3 H - 1 , 2 , 3 triazolo [ 4 , 5 - d ] pyrimidin - 7 - yl } amino ) propan - 2 - ol represents a promising lead compound with diverse therapeutic potential . Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development in various medical applications . Ongoing research efforts are likely to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use .